2-Benzylbenzamide

• IUPAC Name: 2-benzylbenzamide
• InChI: InChI=1S/C14H13NO/c15-14(16)13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,15,16)
• InChI Key: OPUPBQQWLWFCPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)N
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol

Description

2-Benzylbenzamide, also known as N-Benzyl-2-phenylacetamide, is a white crystalline solid that is widely used in the field of organic chemistry. It is a derivative of benzamide and has a wide range of applications, particularly in the synthesis of various organic compounds.

Scientific Research Applications

• Green Synthesis and Solvatochromic Fluorescence : A study reported the phytosynthesis of 2-aminobenzamide derivatives, including 2-amino-N-benzylbenzamide, using a natural surfactant reaction medium. This method provided an environmentally friendly approach to synthesize these compounds with interesting fluorescence and solvatochromic behavior (More, Patil, & Salunkhe, 2014).

• Synthesis of Isoindolones : Treatment of substituted N-benzylbenzamides with LDA (Lithium Diisopropylamide) led to the synthesis of partially saturated isoindolones. This research provided insights into the synthesis of complex organic molecules (Clayden, Menet, & Mansfield, 2000).

• Water Mediated Synthesis of Benzamide Derivatives : Another study developed an environmentally friendly synthesis of 2-(1H-benzo[d]imidazole-2-yl)-N-arylbenzamide derivatives using water as the solvent. This method emphasized the importance of sustainable practices in chemical synthesis (Reddy, Reddy, & Dubey, 2014).

• Analgesic Effect Studies : Research on anthranilamide derivatives, which include 2-Benzamido-N-Benzylbenzamide, focused on their potential analgesic properties. The study involved designing, synthesizing, and characterizing these derivatives (Hasana, Siswandono, & Rudyanto, 2022).

• Titration of Alkyllithiums : In a unique application, N-benzylbenzamide was used to titrate alkyllithiums, demonstrating its utility in analytical chemistry (Burchat, Chong, & Nielsen, 1997).

• Synthesis of Quinazolinones and Benzothiadiazine Dioxides : A zinc-catalyzed oxidative transformation process was developed using 2-aminobenzamide and 2-aminobenzenesulfonamide to synthesize various quinazolinones and benzothiadiazine dioxides (Sharif et al., 2014).

• Caspase Inhibitors in Pharmaceutical Applications : Benzamide derivatives, including 2-aminobenzamides, were explored for their potential in inhibiting cell death, with applications in treating various diseases and conditions (WO Cytovia, 2001).